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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B2862329

Essential Safety and Handling Guide for ACY-
1083

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of ACY-1083, a selective and potent HDACS6 inhibitor
intended for research use only.

ACY-1083 is a selective, brain-penetrating HDACG6 inhibitor with an IC50 of 3 nM.[1][2][3][4] As
a potent research compound, it is crucial to handle ACY-1083 with the appropriate safety
precautions to minimize exposure and ensure a safe laboratory environment. This guide
provides essential information on personal protective equipment (PPE), handling procedures,
storage, and disposal.

Personal Protective Equipment (PPE)

When handling ACY-1083 in a laboratory setting, a comprehensive approach to personal
protection is required. The following PPE is recommended to prevent skin and respiratory
exposure.
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PPE Category

Item

Specifications and Use

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. Change the
outer glove immediately if

contaminated.

Body Protection

Disposable Gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs

is required.

Eye Protection

Safety Goggles with Side
Shields or Face Shield

Use chemical splash goggles
that comply with ANSI Z87.1. A
face shield can be worn for
additional protection against

splashes.

Respiratory Protection

N95 Respirator or Higher

A NIOSH-approved N95 or
higher-level respirator is
recommended, especially
when handling the powder

form or creating solutions.

Storage and Stability

Proper storage of ACY-1083 is critical to maintain its stability and efficacy for research.

Storage .
Form Duration Notes
Temperature
Store in a dry, dark
Powder -20°C Up to 3 years
place.[5]
Aliquot to avoid
In Solvent (DMSO) -80°C Up to 1 year repeated freeze-thaw
cycles.[5]
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Once a solution is prepared, it should be stored in separate packages to avoid product failure
from repeated freezing and thawing.[1]

Safe Handling Protocol

Adherence to a strict handling protocol is essential to minimize the risk of exposure to this
potent compound.

Preparation of Stock Solutions:

Work Area Preparation: All handling of ACY-1083 should be conducted in a designated area,
such as a chemical fume hood or a biological safety cabinet, to minimize inhalation
exposure.

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the
table above.

Weighing the Compound: Carefully weigh the required amount of ACY-1083 powder in a
chemical fume hood. Use a dedicated spatula and weighing paper.

Dissolving the Compound: ACY-1083 is soluble in DMSO at a concentration of 237.5 mg/mL
(681.79 mM); sonication is recommended to aid dissolution.[5] When preparing a solution,
add the solvent slowly to the powder to avoid aerosolization.

Labeling and Storage: Clearly label the container with the compound name, concentration,
date, and your initials. Store the stock solution as recommended in the storage table.

General Handling Practices:

Always wash hands thoroughly with soap and water after handling ACY-1083, even if gloves
were worn.

Do not eat, drink, or smoke in the laboratory where ACY-1083 is handled.
Avoid direct contact with the skin, eyes, and clothing.

Maintain a clean and organized workspace to prevent cross-contamination.
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Spill Management Workflow

In the event of a spill, a clear and immediate response is necessary to contain and
decontaminate the area effectively.
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Immediate Response

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE

Containme% & Cleanup

( Contain the spill with absorbent material ]

l

( Decontaminate the area with an appropriate solvent)

.

( Collect all contaminated materials )

Disposal & Reporting

Dispose of waste in a designated hazardous waste container

Report the incident to the lab supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for managing an ACY-1083 spill.
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Disposal Plan

All waste materials contaminated with ACY-1083 must be treated as hazardous chemical

waste.

¢ Solid Waste: Contaminated PPE (gloves, gowns), weighing papers, and other disposable
materials should be collected in a clearly labeled hazardous waste container.

e Liquid Waste: Unused or expired solutions of ACY-1083 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not pour any ACY-1083 solution
down the drain.[6]

e Sharps: Any sharps, such as needles or syringes, used for handling ACY-1083 solutions
should be disposed of in a designated sharps container for hazardous chemical waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling the potent HDACG inhibitor, ACY-1083, and maintain a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling ACY-1083].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2862329#personal-protective-equipment-for-
handling-acy-1083]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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